2-(Methacryloyloxy)ethyl 1,3-dioxo-1,3-dihydroisobenzofuran-5-carboxylate

• IUPAC Name: 2-(2-methylprop-2-enoyloxy)ethyl 1,3-dioxo-2-benzofuran-5-carboxylate
• InChI: InChI=1S/C15H12O7/c1-8(2)12(16)20-5-6-21-13(17)9-3-4-10-11(7-9)15(19)22-14(10)18/h3-4,7H,1,5-6H2,2H3
• InChI Key: RMCCONIRBZIDTH-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)OCCOC(=O)C1=CC2=C(C=C1)C(=O)OC2=O
• Molecular Formula: C15H12O7
• DSSTOX Substance ID: DTXSID80867916
• Molecular Weight: 304.25 g/mol
• CAS RN: 70293-55-9, 82080-91-9

Description

2-(Methacryloyloxy)ethyl 1,3-dioxo-1,3-dihydroisobenzofuran-5-carboxylate, also known as MDIC, is a synthetic compound that has gained significant attention in recent years due to its potential applications in various scientific research fields. MDIC is a versatile molecule that can be used as a building block for the synthesis of various compounds, including polymers, drugs, and biomaterials.

Scientific Research Applications

Enzyme Inhibition Studies

One significant application of this compound is in the field of enzyme inhibition. A derivative of this compound, namely 2-(Methacryloyloxy)ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate, has been synthesized and tested for its inhibitory effects on carbonic anhydrase (CA) isozymes I and II. It has also been evaluated for its inhibition of Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE), demonstrating effective inhibition profiles (Sujayev et al., 2016).

Polymer Synthesis and Characterization

This chemical also finds application in polymer synthesis. It has been used to synthesize homopolymers of 2-(trimethylsiloxy)ethyl methacrylate, which were characterized for their molecular weight and composition. These polymers were employed in creating electron acceptor homopolymers, contributing to advancements in material science (Orphanou et al., 2000).

Biologically Active Polymer Development

In the realm of biologically active polymers, derivatives of 2-(Methacryloyloxy)ethyl have been used. For instance, 2-[3-(5-methylisoxazolyl)oxy]ethyl methacrylate, synthesized from this compound, was used to create copolymers with acrylamide, forming compounds with potential for controlled-release formulations in fungicidal applications (Tai et al., 2002).

Photodiode Applications

The compound has also been explored for its potential in photodiode applications. A derivative, ethyl 3-amino-2-cyano-6-hydroxy-7, 12-dioxo-2, 7, 12, 12a-tetrahydro-1H-benzo[g]pyrimido[1, 2-a]quinoline-5-carboxylate, was synthesized and used to prepare thin films. These films were characterized for their optical properties, showing promising results for organic-photodiode manufacturing (Elkanzi et al., 2020).

Antimicrobial and Antioxidant Studies

Furthermore, this compound has been used in synthesizing new compounds for antimicrobial and antioxidant studies. For example, ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and ethyl 4-aryl-7-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-5-carboxylates, synthesized from this compound, showed significant antibacterial, antifungal, and antioxidant properties (Raghavendra et al., 2016).

Mechanism of Action

2-(Methacryloyloxy)ethyl 1,3-dioxo-1,3-dihydroisobenzofuran-5-carboxylate

, also known as 4-Methacryloxyethyl trimellitic anhydride , is a compound with a wide range of applications, particularly in the field of dentistry . Here is a detailed analysis of its mechanism of action:

Target of Action

The primary target of this compound is the dental metal substrates and monomeric composite resin . It forms a bond with these substrates, thereby improving the bond strength between the metal and acrylic resin .

Mode of Action

The compound contains an anhydride group that bonds with dental metal substrates and a methacrylate group that polymerizes and copolymerizes with monomeric composite resin . This dual functionality facilitates a bridge between the tooth and adhesives .

Biochemical Pathways

The compound promotes the diffusion of other dental resin monomers into the tooth structure to form a hybrid, resin-impregnated layer . This process enhances the adhesion of the resin to the tooth structure, thereby improving the effectiveness of dental restorations.

Result of Action

The primary result of the compound’s action is the improved bond strength between the metal and acrylic resin in dental applications . This leads to more durable and effective dental restorations.

Action Environment

The efficacy and stability of the compound can be influenced by environmental factors such as temperature and humidity. For instance, the compound is typically stored at temperatures of 2-8°C to maintain its stability .

Safety and Hazards

The compound has been tested for acute toxicity. In oral LD50 tests, it was found to be >2 gm/kg in rats and mice. In intraperitoneal LD50 tests, it was found to be 987 mg/kg in rats and 652 mg/kg in mice. The compound can cause gastrointestinal hypermotility and diarrhea.

Biochemical Analysis

Biochemical Properties

2-(Methacryloyloxy)ethyl 1,3-dioxo-1,3-dihydroisobenzofuran-5-carboxylate plays a significant role in biochemical reactions, particularly in dental applications. It interacts with dental metal substrates through its anhydride group, forming strong bonds that enhance adhesion . Additionally, the methacrylate group of the compound polymerizes and copolymerizes with monomeric composite resins, contributing to the stability and durability of dental restorations . The compound’s interactions with enzymes, proteins, and other biomolecules are crucial for its function as an adhesion promoter.

Cellular Effects

The effects of this compound on various cell types and cellular processes are noteworthy. It influences cell function by enhancing adhesion and promoting the stability of dental restorations

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. The anhydride group bonds with dental metal substrates, while the methacrylate group polymerizes with monomeric composite resins . These interactions result in enhanced adhesion and stability of dental restorations. The compound may also influence enzyme activity and gene expression, contributing to its overall biochemical effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, but its degradation products may have different biochemical properties . Long-term in vitro and in vivo studies are necessary to fully understand the temporal effects of this compound.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound enhances adhesion and promotes stability without significant adverse effects . At higher doses, toxic or adverse effects may occur, including gastrointestinal hypermotility and diarrhea in rodents . Understanding the dosage effects is crucial for optimizing its use in biomedical applications.

Metabolic Pathways

This compound is involved in specific metabolic pathways that influence its biochemical properties. The compound interacts with enzymes and cofactors that facilitate its metabolism and degradation . These interactions can affect metabolic flux and metabolite levels, contributing to the compound’s overall biochemical effects.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its function. The compound is transported through specific transporters and binding proteins that facilitate its localization and accumulation in target tissues . These processes are crucial for its role as an adhesion promoter in dental applications.

Subcellular Localization

The subcellular localization of this compound affects its activity and function. The compound is directed to specific compartments or organelles through targeting signals and post-translational modifications . These localization processes are essential for its biochemical effects and overall function in dental applications.

Q & A

Q1: How does 4-META enhance the properties of composite materials?

A: 4-META acts as a coupling agent, improving the adhesion between filler particles and the polymer matrix. This is achieved through its chemical structure. The anhydride group of 4-META can react with hydroxyl groups on the surface of inorganic fillers, such as silica or hydroxyapatite [, ]. Simultaneously, the methacrylate group can co-polymerize with the resin matrix, forming strong chemical bonds between the filler and the matrix [, ]. This enhanced interfacial bonding leads to improvements in various mechanical properties of the composite, including flexural strength, hardness, and transverse strength [, ].

Q2: What impact does 4-META have on the water absorption of composites?

A: Studies show that the inclusion of 4-META can reduce water absorption in composite materials. For instance, in composites made with triethylene glycol dimethacrylate (TEGDMA), adding 4-META decreased the rate of water diffusion by approximately one-third []. This effect is attributed to the improved bonding between the filler and the matrix, which creates a more tortuous path for water molecules to penetrate the material [].

Q3: Are there any studies on the cytotoxicity of 4-META?

A: Yes, research has been conducted to assess the potential cytotoxicity of 4-META. One study investigated the effect of 4-META-based dentine bonding material on human dental pulp fibroblast cells []. The study found that concentrations of 4-META at or above 1250 μg/mL, when dissolved in acetone, resulted in 50% cell death (LC50) []. This highlights the importance of considering the potential cytotoxic effects of 4-META, especially in applications involving direct contact with cells or tissues.

Q4: Can 4-META be used in applications other than dental materials?

A: While 4-META is commonly used in dental materials, its applications extend beyond dentistry. Research has explored its use in other composite systems, including those utilizing lithium aluminum silicate [] and hydroxyapatite [] as fillers. These studies demonstrate the versatility of 4-META as a coupling agent in a range of material compositions.

Q5: What are the advantages of using 4-META compared to other coupling agents?

A: Research suggests that 4-META offers advantages over other coupling agents. One study compared 4-META with PyroMellitic DiMethacrylate (PMDM) in composite resin core materials []. While both enhanced material properties, PMDM showed superior performance in terms of flexural strength, hardness, and water absorption []. This indicates that while 4-META is effective, other compounds may offer better performance depending on the specific application.

Q6: Are there any alternative coupling agents to 4-META?

A: Yes, there are alternative coupling agents available, each with its own set of properties. One study compared 4-META with 3-methacryloxypropyl-trimethoxysilane as potential primers for bonding acrylic resin to cobalt-chromium alloy []. Both agents successfully improved the bond strength compared to unprimed controls, highlighting the availability of different coupling agents for specific material combinations [].

Q7: Does 4-META have any impact on the mechanical properties of polymers besides composites?

A: Research suggests that incorporating 4-META into polymers can influence their properties. For example, one study investigated blends of styrene-acrylonitrile (SAN) with methyl methacrylate copolymers containing 4-META []. This suggests that 4-META's interactions with polymers can extend beyond its role as a coupling agent in composites.